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Compound of Interest

Compound Name: 1-Pentadecyne

Cat. No.: B1584982

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Pentadecyne is a long-chain terminal alkyne with the chemical formula CisHzs. This class of
molecules, characterized by a carbon-carbon triple bond at the end of the alkyl chain, serves
as a versatile building block in organic synthesis. The presence of the terminal alkyne
functional group allows for a variety of chemical transformations, making it a valuable
intermediate in the synthesis of complex organic molecules. This technical guide provides a
comprehensive overview of the chemical and physical properties of 1-Pentadecyne, detailed
experimental protocols for its synthesis, purification, and analysis, and a discussion of its
reactivity and stability. While the direct biological activities of 1-Pentadecyne are not
extensively documented, we will touch upon the known activities of related long-chain
hydrocarbons to suggest potential areas of investigation.

Chemical and Physical Properties

The physicochemical properties of 1-Pentadecyne are summarized in the tables below,
providing a ready reference for researchers.

General and Physical Properties
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Property Value Source(s)

Molecular Formula CisHzs [1112]

Molecular Weight 208.38 g/mol [1][2]

Appearance Liquid [2]

Density 0.794 g/mL at 20 °C [2]

Boiling Point 130 °C at 10 mmHg [3]

Melting Point 10 °C [3]

Refractive Index (n20/D) 1.442 [2]

Flash Point >90 °C [3]

Water Solubility Not miscible [4]

Identification and Descriptors

Identifier Value Source(s)

CAS Number 765-13-9 [1][2]

IUPAC Name Pentadec-1-yne [1]
InChl=1S/C15H28/c1-3-5-7-9-

InChl 11-13-15-14-12-10-8-6-4- [11[2]
2/h1H,4-15H2,2H3

InChiKey DONJGKADZJEXRJ- e
UHFFFAOYSA-N

SMILES CCCcccceecececececece#c [2]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 1-Pentadecyne

are provided below. These protocols are based on general methods for long-chain terminal

alkynes and can be adapted as needed.
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Synthesis of 1-Pentadecyne via Alkylation of Acetylene

A common and effective method for the synthesis of long-chain terminal alkynes is the
alkylation of acetylene. This involves the deprotonation of acetylene with a strong base to form
an acetylide anion, which then acts as a nucleophile in a reaction with a long-chain alkyl halide.

Materials:

e 1-Bromotridecane (C13Hz27Br)

e Sodium amide (NaNH:2)

e Liquid ammonia (NHs)

e Anhydrous diethyl ether ((Cz2Hs)20)
o Ammonium chloride (NH4Cl), saturated aqueous solution
e Three-necked round-bottom flask

e Dry ice/acetone condenser

e Stirring apparatus

e Dropping funnel

Procedure:

e Set up a three-necked flask equipped with a dry ice/acetone condenser, a mechanical stirrer,
and a dropping funnel. Ensure the apparatus is flame-dried and under an inert atmosphere
(e.g., nitrogen or argon).

« In the flask, dissolve sodium amide in liquid ammonia at approximately -33 °C.

o Slowly add a solution of 1-bromotridecane in anhydrous diethyl ether to the sodium amide
solution via the dropping funnel with vigorous stirring.

 After the addition is complete, allow the reaction mixture to stir for several hours while
maintaining the temperature.
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o Carefully quench the reaction by the slow addition of a saturated aqueous solution of
ammonium chloride.

» Allow the ammonia to evaporate. Add water to dissolve the remaining salts and transfer the
mixture to a separatory funnel.

o Extract the aqueous layer with diethyl ether.
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

e Remove the solvent under reduced pressure to yield crude 1-Pentadecyne.

Purification of 1-Pentadecyne

The crude product from the synthesis can be purified by vacuum distillation.

Materials:

Crude 1-Pentadecyne

Vacuum distillation apparatus

Heating mantle

Cold trap

Procedure:

Assemble a vacuum distillation apparatus, ensuring all glassware is dry.

Transfer the crude 1-Pentadecyne to the distillation flask.

Begin heating the flask gently under reduced pressure.

Collect the fraction that distills at the appropriate boiling point for 1-Pentadecyne
(approximately 130 °C at 10 mmHg).

Use a cold trap to protect the vacuum pump from any volatile impurities.
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Analysis of 1-Pentadecyne by Gas Chromatography-
Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for confirming the identity and purity of 1-Pentadecyne.
Instrumentation and Conditions:

o Gas Chromatograph: Equipped with a flame ionization detector (FID) or coupled to a mass
spectrometer.

e Column: A non-polar capillary column (e.g., DB-5 or equivalent), 30 m x 0.25 mm ID, 0.25
pum film thickness.

o Carrier Gas: Helium at a constant flow of 1 mL/min.
« Injector Temperature: 250 °C.
e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes.
o Ramp: Increase to 280 °C at 10 °C/min.
o Final hold: 280 °C for 5 minutes.
e Mass Spectrometer (if used):
o lonization Mode: Electron Impact (El) at 70 eV.
o Scan Range: m/z 40-400.
Sample Preparation:

e Prepare a dilute solution of the purified 1-Pentadecyne in a volatile organic solvent such as
hexane or dichloromethane. A concentration of approximately 100 pg/mL is a good starting
point.

 Inject 1 pL of the sample into the GC-MS system.
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Data Analysis:

e The retention time of the peak corresponding to 1-Pentadecyne can be used for
identification if a standard is available.

e The mass spectrum should show a molecular ion peak (M*) at m/z 208, along with a
characteristic fragmentation pattern for a long-chain alkyne.

Reactivity and Stability

1-Pentadecyne, as a terminal alkyne, exhibits reactivity characteristic of this functional group.
The acidic proton on the sp-hybridized carbon can be removed by a strong base to form a
powerful nucleophile, the acetylide anion. This anion can participate in various carbon-carbon
bond-forming reactions. The triple bond itself can undergo addition reactions, such as
hydrogenation, halogenation, and hydrohalogenation.

For storage, 1-Pentadecyne should be kept in a tightly sealed container in a cool, dry, and
well-ventilated area, away from oxidizing agents and strong bases. With a high flash point, it is
not considered highly flammable.

Biological Activity and Drug Development Potential

Currently, there is a limited body of research specifically detailing the biological activities of 1-
Pentadecyne. However, related long-chain hydrocarbons have been investigated for their
biological effects. For instance, the corresponding alkene, 1-pentadecene, has been reported
to have insecticidal and repellent properties.[5] The saturated alkane, pentadecane, has shown
antimicrobial activity against Leishmania infantum. Furthermore, the C15 saturated fatty acid,
pentadecanoic acid, has been the subject of studies related to metabolic health.

These findings suggest that long-chain hydrocarbons can exhibit biological activity, and 1-
Pentadecyne could be a candidate for screening in various biological assays, including
antimicrobial, anticancer, and anti-inflammatory studies. Its ability to be chemically modified via
the terminal alkyne group also makes it an interesting scaffold for the development of new
therapeutic agents.

Visualizations
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Synthesis and Characterization Workflow for 1-
Pentadecyne

The following diagram illustrates a general workflow for the synthesis and characterization of 1-
Pentadecyne.
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Caption: General workflow for the synthesis and characterization of 1-Pentadecyne.

Hypothetical Signaling Pathway for Investigation

Given the antimicrobial activity of related long-chain hydrocarbons, a hypothetical signaling
pathway that could be investigated for 1-Pentadecyne's potential effects on a microbial cell is
presented below. This is a speculative model to guide future research.
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Caption: Hypothetical mechanism of antimicrobial action for 1-Pentadecyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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